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Compound of Interest

Compound Name: Gold(III) acetate

Cat. No.: B105164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of Gold(III)
acetate, Au(CH₃COO)₃. While the definitive single-crystal X-ray diffraction data for Gold(III)
acetate remains elusive in publicly accessible databases, this document synthesizes available

information from spectroscopic and diffraction studies to elucidate its structural characteristics.

Furthermore, it details experimental protocols for its synthesis, summarizes key quantitative

data, and visualizes its established mechanism of action in a biological context.

Core Properties of Gold(III) Acetate
Gold(III) acetate is a yellow, solid compound that serves as a precursor in various chemical

syntheses, notably in the formation of gold nanoparticles and other gold-based catalysts.[1] It is

slightly soluble in water and alkaline solutions and decomposes to metallic gold at 170 °C.[1]

Property Value Reference

Chemical Formula Au(CH₃COO)₃ [1]

Molar Mass 374.10 g/mol [1]

Appearance Yellow solid [1]

Decomposition Temperature 170 °C (338 °F; 443 K) [1]

CAS Number 15804-32-7 [1]
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The Polymeric Crystal Structure
Structural characterization of Gold(III) acetate, primarily through X-ray diffraction studies

conducted between the 1960s and 1980s, has revealed a polymeric structure.[2] In this

arrangement, acetate groups act as bridging ligands, connecting the gold(III) centers. This

coordination leads to an extended network rather than discrete, monomeric molecules. The

gold(III) ion, with its d⁸ electron configuration, typically adopts a square-planar geometry.[2]

Due to the absence of a publicly available single-crystal structure in the Cambridge

Crystallographic Data Centre (CCDC), precise bond lengths and angles for Gold(III) acetate
cannot be definitively tabulated. However, analysis of related cyclometalated Gold(III)

complexes provides insight into typical Au-O and Au-N bond distances, which generally fall in

the range of 2.0 to 2.1 Å.

Experimental Protocols
Synthesis of Gold(III) Acetate
The synthesis of Gold(III) acetate can be achieved through the reaction of gold(III) hydroxide

with glacial acetic acid.[1]

Materials:

Gold(III) hydroxide (Au(OH)₃)

Glacial acetic acid (CH₃COOH)

Procedure:

Suspend Gold(III) hydroxide in an excess of glacial acetic acid.

Heat the mixture gently with stirring. The gold(III) hydroxide will gradually react to form

gold(III) acetate, which may remain in suspension or dissolve depending on the reaction

conditions.

After the reaction is complete (indicated by the disappearance of the gold(III) hydroxide), the

excess acetic acid is removed under reduced pressure.
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The resulting solid Gold(III) acetate is washed with a suitable anhydrous solvent to remove

any residual acetic acid and dried.

The synthesis workflow can be visualized as follows:
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Caption: Synthesis workflow for Gold(III) acetate.

Protocol for Obtaining Single Crystals (General
Guidance)
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While a specific protocol for growing single crystals of the polymeric Gold(III) acetate is not

readily available, general methods for crystallizing coordination polymers can be adapted. Slow

evaporation or vapor diffusion techniques are commonly employed.

Materials:

Gold(III) acetate

A suitable solvent in which Gold(III) acetate has limited solubility (e.g., a mixture of a good

solvent and a poor solvent).

Procedure (Vapor Diffusion):

Dissolve Gold(III) acetate in a small amount of a "good" solvent.

Place this solution in a small, open vial.

Place the vial inside a larger, sealed container that contains a "poor" solvent (a solvent in

which Gold(III) acetate is insoluble).

Allow the vapor of the poor solvent to slowly diffuse into the solution of Gold(III) acetate.

Over time, as the solvent mixture becomes less favorable for solubility, crystals may form.

Biological Activity and Signaling Pathway
Gold(III) complexes, including Gold(III) acetate, have garnered interest in drug development

for their potential as anticancer agents.[2][3] The primary molecular target for many gold

compounds is the enzyme thioredoxin reductase (TrxR).[2][4]

Thioredoxin reductase is a key enzyme in the thioredoxin system, which plays a crucial role in

maintaining cellular redox balance and is often overexpressed in cancer cells. By inhibiting

TrxR, Gold(III) acetate disrupts this balance, leading to an accumulation of reactive oxygen

species (ROS) and subsequent oxidative stress, which can trigger apoptosis (programmed cell

death).[4]

The inhibitory action of Gold(III) acetate on the thioredoxin reductase pathway is depicted

below:
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Caption: Inhibition of Thioredoxin Reductase by Gold(III) Acetate.

Summary and Future Directions
Gold(III) acetate possesses a polymeric crystal structure with bridging acetate ligands, a

feature that distinguishes it from many simple metal acetates. While detailed crystallographic

data remains a gap in the current literature, its synthesis and fundamental properties are well-

established. The inhibitory effect of Gold(III) acetate on thioredoxin reductase highlights its

potential in the development of novel anticancer therapeutics. Further research to obtain and

publish the single-crystal X-ray structure of Gold(III) acetate would be invaluable to the
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scientific community, providing a more complete understanding of its solid-state properties and

reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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